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Compound of Interest

Compound Name:
1-Bromo-3-(bromomethyl)-5-

nitrobenzene

Cat. No.: B161366 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Bromo-3-(bromomethyl)-5-
nitrobenzene

Abstract
This technical guide provides a comprehensive overview of the safety protocols, handling

procedures, and toxicological profile of 1-Bromo-3-(bromomethyl)-5-nitrobenzene (CAS No:

139194-80-2). Designed for researchers, chemists, and professionals in drug development, this

document synthesizes critical data from established safety datasheets, toxicological databases,

and chemical literature. The focus is on providing a deep, causality-driven understanding of the

hazards associated with this compound and the corresponding best practices to ensure

laboratory safety. The guide details necessary personal protective equipment (PPE),

emergency procedures, storage requirements, and waste disposal protocols, grounded in the

compound's specific chemical reactivity and toxicological endpoints.

Compound Identification and Physicochemical
Properties
1-Bromo-3-(bromomethyl)-5-nitrobenzene is a multi-functionalized aromatic compound. Its

structure incorporates a nitro group, a nuclear bromine atom, and a benzylic bromide, each

contributing to its unique reactivity and hazard profile.
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Caption: GHS Hazard Pictograms for the compound.

Toxicological Profile: A Mechanistic View
Corrosivity and Lachrymatory Effects: The C-Br bond in the bromomethyl (-CH₂Br) group is

highly labile and susceptible to nucleophilic attack. Upon contact with moisture on skin, eyes,

or mucous membranes, the compound can readily alkylate biological macromolecules

(proteins, DNA), leading to rapid cell damage, severe chemical burns, and blistering. This

reactivity also makes it a potent lachrymator (tear-inducing agent). The hazard is similar to

that of other benzyl bromides, which are known to be destructive to tissues.[1]

Respiratory Irritation: Inhalation of dust or vapors can irritate the respiratory tract. The

mechanism is similar to skin corrosion, where the compound damages the mucosal linings of

the nose, throat, and lungs.[2][1]

Systemic Toxicity (Methemoglobinemia): While specific data for this compound is limited, the

nitrobenzene core is a well-known toxicophore. Upon absorption into the body, nitroaromatic

compounds can be metabolized to intermediates that oxidize the iron in hemoglobin from the

ferrous state (Fe²⁺) to the ferric state (Fe³⁺), forming methemoglobin.[3][4] Methemoglobin is

incapable of binding and transporting oxygen, leading to a condition called

methemoglobinemia. Symptoms can be delayed for 2-4 hours and include cyanosis (bluish

skin), headache, dizziness, fatigue, and in severe cases, coma and death.[4][5] All routes of

exposure—inhalation, ingestion, and dermal absorption—can lead to this systemic effect.[4]

Safe Handling and Personal Protective Equipment
(PPE)
A multi-layered approach to safety, combining engineering controls and rigorous PPE usage, is

mandatory.

Engineering Controls
Chemical Fume Hood: All manipulations of 1-Bromo-3-(bromomethyl)-5-nitrobenzene,

including weighing, transfers, and reaction setup, must be performed inside a certified

chemical fume hood to prevent inhalation of dust or vapors.[6][7]
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Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood should

be located in an area free from cross-drafts.[6][8]

Safety Stations: An eyewash station and a safety shower must be readily accessible and in

close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)
Hand Protection: Wear heavy-duty, chemical-resistant gloves. Nitrile gloves are a common

choice, but it is critical to consult the manufacturer's data for breakthrough time and

permeation resistance against brominated and nitroaromatic compounds. Double-gloving is

recommended. Gloves must be inspected before use and disposed of immediately after

contamination.[6]

Eye and Face Protection: Chemical safety goggles conforming to EU standard EN166 or

OSHA regulations are mandatory. Due to the severe corrosive nature of the compound, a

full-face shield should be worn in addition to goggles, especially when handling larger

quantities or there is a risk of splashing.[9]

Skin and Body Protection: A flame-retardant lab coat, fully buttoned, is required. For

significant operations, a chemical-resistant apron or suit may be necessary. Ensure clothing

provides full coverage.[8][9]

Respiratory Protection: If there is a risk of dust generation that cannot be controlled by a

fume hood, a NIOSH-approved respirator with cartridges for organic vapors and particulates

(e.g., OV/AG/P99 type) must be used.[6]
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Caption: A generalized workflow for safely handling the compound.
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Storage and Incompatibility
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[6][8] The storage location should be a designated area for toxic and corrosive chemicals,

locked up to restrict access.[9] Protect from heat and direct sunlight.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[5]

Causality: Strong bases can initiate dehydrobromination or nucleophilic substitution

reactions, which can be exothermic and uncontrolled. Strong oxidizers can react violently

with the organic material, posing a fire or explosion risk.

Emergency Procedures
Immediate and correct response is critical to mitigate injury.

Table 2: First-Aid Measures
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Exposure Route Action Source

Eye Contact

Immediately flush eyes
with plenty of water for at
least 15 minutes, also
under the eyelids. Remove
contact lenses if present
and easy to do. Get
emergency medical help
immediately.

[8][9]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower for at

least 15 minutes. Get

emergency medical help

immediately.

[6][9]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration. Get

emergency medical help

immediately.

[8][9]

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to

an unconscious person. Get emergency medical help immediately. | [6][9]|

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.[6][10]

Ventilate: Ensure the area is well-ventilated, but do not create strong drafts that could

disperse the powder.

Protect: Wear the full PPE described in Section 3.2, including respiratory protection.
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Contain & Clean: Gently cover the spill with an inert absorbent material like vermiculite,

sand, or dry earth.[10] Do not use combustible materials like sawdust. Carefully sweep or

scoop the material into a suitable, labeled container for hazardous waste disposal. Avoid

creating dust.[6][8]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Report: Report the spill to the institution's Environmental Health and Safety (EHS)

department.[10]

Waste Disposal Protocol
Chemical waste must be handled as hazardous. Do not dispose of down the drain or in general

trash.[3][10]

Segregation: Collect waste containing 1-Bromo-3-(bromomethyl)-5-nitrobenzene in a

dedicated "Halogenated Organic Waste" container.[10] Do not mix with non-halogenated,

acidic, or basic waste streams.[10]

Containerization: Use a chemically resistant container (e.g., high-density polyethylene or

glass) with a secure, screw-top lid provided by your institution's EHS department.[10] Do not

fill the container more than 90% full.[10]

Labeling: Affix a hazardous waste tag to the container before adding any waste. Clearly list

all constituents and their approximate percentages.[10]

Storage: Store the sealed waste container in a designated satellite accumulation area with

secondary containment until it is collected by EHS personnel.[10]

Final Disposal: The recommended method for final disposal is high-temperature incineration

at a licensed hazardous waste facility equipped with afterburners and scrubbers to neutralize

acidic gases (like HBr) produced during combustion.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b161366#safety-and-handling-of-1-bromo-3-
bromomethyl-5-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b161366#safety-and-handling-of-1-bromo-3-bromomethyl-5-nitrobenzene
https://www.benchchem.com/product/b161366#safety-and-handling-of-1-bromo-3-bromomethyl-5-nitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161366?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

